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Compound of Interest

Compound Name: Methyl 5-chloropentanoate

CAS No.: 14273-86-0

Cat. No.: B080112

Get Quote

Executive Summary
Methyl 5-chloropentanoate (CAS: 14273-86-0) is a critical aliphatic ester intermediate, widely

utilized in the synthesis of pharmaceutical APIs, including the anticoagulant Apixaban.[1][2] Its

structural integrity is defined by a terminal alkyl chloride and a methyl ester functionality,

separated by a four-carbon chain.

This guide provides a definitive analysis of its 1H and 13C NMR spectral signatures, comparing

them against key synthetic precursors (5-chloropentanoic acid) and halogenated analogs

(Methyl 5-bromopentanoate) to establish rigorous identification standards.
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Feature Chemical Shift (δ) Multiplicity Diagnostic Value

Methoxy Group (-

OCH₃)
3.67 ppm Singlet (s)

Confirms ester

formation (vs. Acid).[3]

[4]

Chloromethyl (-CH₂Cl) 3.53 - 3.55 ppm Triplet (t)
Confirms terminal

halogenation.

Carbonyl Carbon

(C=O)
173.8 ppm Singlet

Distinguishes ester

from acid/aldehyde.

Structural Analysis & NMR Assignments
Molecule Numbering Strategy
To ensure accurate assignment, the carbon chain is numbered starting from the carbonyl

carbon as C1.

Structure:MeO(C1)OC(C2)H2-(C3)H2-(C4)H2-(C5)H2-Cl

Formula: C₆H₁₁ClO₂[2][4][5]

MW: 150.60 g/mol

1H NMR Spectral Data (400 MHz, CDCl₃)
The proton spectrum is characterized by two distinct downfield signals (methoxy and

chloromethyl) and three upfield methylene clusters.
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Position
Proton
Type

Shift (δ,
ppm)

Multiplicit
y

Integratio
n

Coupling
(J, Hz)

Assignme
nt Logic

-OCH₃ Methoxy 3.67 Singlet (s) 3H -

Characteris

tic methyl

ester

singlet;

absent in

free acid.

H-5
ε-

Methylene
3.54 Triplet (t) 2H ~6.5

Deshielded

by

electroneg

ative

Chlorine

atom.

H-2
α-

Methylene
2.38 Triplet (t) 2H ~7.0

Deshielded

by

Carbonyl

cone;

typical for

esters.

H-3, H-4
β, γ-

Methylenes
1.75 - 1.85

Multiplet

(m)
4H -

Overlappin

g signals;

H-4 is

slightly

more

downfield

due to

inductive

effect of Cl.

13C NMR Spectral Data (100 MHz, CDCl₃)
The carbon spectrum confirms the backbone integrity.
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Position Carbon Type Shift (δ, ppm) Assignment Logic

C-1 Carbonyl (C=O) 173.8

Typical ester carbonyl

range (vs. ~179 ppm

for acid).

-OCH₃ Methoxy Carbon 51.6
Diagnostic for methyl

esters.

C-5 Chloromethyl 44.7

Upfield of O-CH2

(~60) but downfield of

alkyl (~30).

C-2 α-Methylene 33.4 Alpha to carbonyl.

C-4 δ-Methylene 31.9
Gamma to carbonyl;

beta to Chlorine.

C-3 β-Methylene 22.1
Most shielded internal

methylene.

Visualization: Assignment Logic & Workflow
The following diagram illustrates the logical flow for assigning signals based on

electronegativity and functional group proximity.

Methyl 5-chloropentanoate Ester Group
(-COOCH3)

Alkyl Chloride
(-CH2Cl)

Alkyl Chain
(-(CH2)3-)

1H: 3.67 ppm (s)
13C: 51.6 ppm

Direct Link

1H: 2.38 ppm (t)
13C: 33.4 ppm

Alpha Deshielding

1H: 3.54 ppm (t)
13C: 44.7 ppm

Inductive Effect

Click to download full resolution via product page
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Caption: Logical correlation between functional groups (Ester, Chloride) and observed chemical

shifts, highlighting the deshielding effects determining peak positions.

Comparative Analysis: Performance vs. Alternatives
This section objectively compares Methyl 5-chloropentanoate against its direct precursor and

a halogenated analog to assist in reaction monitoring and impurity identification.

Comparison 1: Ester vs. Free Acid (Precursor)
Alternative: 5-Chloropentanoic Acid (CAS: 1119-46-6) Context: Used to monitor the completion

of esterification.[6]

Feature
Methyl 5-
chloropentanoate
(Product)

5-Chloropentanoic
Acid (Precursor)

Analytical
Implication

1H Methyl Signal Singlet @ 3.67 ppm Absent

Disappearance of OH

(11.0 ppm) and

appearance of OMe

(3.67 ppm) confirms

reaction completion.

13C Carbonyl 173.8 ppm ~179.0 ppm

Upfield shift of ~5 ppm

indicates successful

esterification.

Solubility
High in CDCl₃,

Organic Solvents

Soluble in DMSO;

Dimerizes in CDCl₃

Product is easier to

handle in non-polar

workups.

Comparison 2: Chloro- vs. Bromo- Analog
Alternative: Methyl 5-bromopentanoate (CAS: 5454-83-1) Context: Bromides are often used for

higher reactivity in nucleophilic substitutions.
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Feature Chloro-Ester (Cl) Bromo-Ester (Br) Mechanistic Insight

H-5 Shift (δ) 3.54 ppm 3.40 ppm

Chlorine is more

electronegative (3.16)

than Bromine (2.96),

causing a greater

downfield shift.

C-5 Shift (δ) 44.7 ppm 33.5 ppm

Critical: The Heavy

Atom Effect causes

the C-Br carbon to

appear significantly

upfield compared to

C-Cl.

Reactivity Moderate High

Bromide is a better

leaving group; use

Bromo-analog if

subsequent

substitution is

sluggish.

Experimental Protocols
Synthesis Workflow (Green Chemistry Route)
The preferred synthesis utilizes the ring-opening of δ-Valerolactone, avoiding the handling of

free 5-chloropentanoic acid.

δ-Valerolactone

Acyl Chloride
Intermediate

Ring Opening
(Chlorination)

MeOH / SOCl2
(or HCl gas)

Methyl 5-chloropentanoate

Esterification
(-HCl)

Click to download full resolution via product page
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Caption: One-pot synthesis route from δ-Valerolactone using Thionyl Chloride and Methanol,

minimizing isolation steps.

Synthesis Protocol
Setup: Equip a round-bottom flask with a reflux condenser and a drying tube (CaCl₂).

Reagents: Charge δ-Valerolactone (1.0 eq) and Methanol (excess, solvent/reactant).

Addition: Cool to 0°C. Add Thionyl Chloride (1.1 eq) dropwise to control exotherm.

Reaction: Reflux for 2-3 hours. Monitor by TLC (SiO₂, 10% EtOAc/Hexane) or NMR

(disappearance of lactone signals).

Workup: Concentrate in vacuo. Dilute with Et₂O, wash with sat. NaHCO₃ (to remove

HCl/SO₂ traces), then Brine.

Purification: Dry over MgSO₄ and concentrate. Distillation (bp ~106°C @ 38 mmHg) yields

pure oil.

NMR Acquisition Parameters
To replicate the data presented above, ensure the following acquisition parameters:

Solvent: CDCl₃ (99.8% D) with 0.03% TMS v/v.

Concentration: ~10-15 mg in 0.6 mL solvent.

Reference: Calibrate TMS to 0.00 ppm or residual CHCl₃ to 7.26 ppm (1H) / 77.16 ppm

(13C).

Pulse Sequence: Standard 1D zg30 (Proton) / zgpg30 (Carbon with proton decoupling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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